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Compound of Interest

Compound Name: Lanthanum(III) nitrate hexahydrate

Cat. No.: B083358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of high-purity

Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O), a critical precursor in various scientific

and pharmaceutical applications. This document details the most common and effective

synthesis route, purification methodologies, and key factors influencing the final product's

purity.

Introduction
Lanthanum(III) nitrate hexahydrate is a water-soluble, crystalline solid that serves as a

primary source of lanthanum for the synthesis of nanoparticles, catalysts, specialty glass, and

ceramics. In the pharmaceutical industry, it is a key starting material for certain drug

development processes. Achieving high purity is paramount for these applications to ensure

reproducibility and efficacy. This guide focuses on the synthesis from readily available

lanthanum precursors and subsequent purification to obtain a high-purity final product.

Synthesis Route: Reaction of Lanthanum
Precursors with Nitric Acid
The most prevalent and straightforward method for synthesizing Lanthanum(III) nitrate is the

reaction of a lanthanum precursor, such as Lanthanum(III) oxide (La₂O₃) or Lanthanum(III)

carbonate (La₂(CO₃)₃), with nitric acid (HNO₃).[1][2] The choice of precursor often depends on
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its availability, purity, and cost.[1] The fundamental reaction involves the dissolution of the basic

lanthanum salt in nitric acid, followed by crystallization of the resulting lanthanum nitrate.[1]

The balanced chemical equations for these reactions are:

From Lanthanum(III) oxide: La₂O₃ + 6HNO₃ → 2La(NO₃)₃ + 3H₂O[3]

From Lanthanum(III) carbonate: La₂(CO₃)₃ + 6HNO₃ → 2La(NO₃)₃ + 3H₂O + 3CO₂

Key Reaction Parameters
Achieving a high-purity product necessitates careful control over several experimental

parameters:

Stoichiometry: Precise control of the molar ratios of reactants is crucial to prevent unreacted

starting materials from contaminating the final product.[1]

Temperature: Gentle heating is often employed to facilitate the dissolution of the lanthanum

precursor in nitric acid.[1][2]

Concentration: The concentration of the nitric acid and the final lanthanum nitrate solution

can influence the reaction rate and the subsequent crystallization process.

Experimental Protocols
The following sections provide detailed experimental procedures for the synthesis and

purification of high-purity Lanthanum(III) nitrate hexahydrate.

Synthesis from Lanthanum(III) Oxide
This protocol is adapted from established chemical principles for the dissolution of metal oxides

in acids.

Materials:

Lanthanum(III) oxide (La₂O₃, high purity)

Concentrated Nitric Acid (HNO₃, 65-68%, analytical grade)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b083358
https://www.benchchem.com/product/b083358
https://en.wikipedia.org/wiki/Lanthanum(III)_nitrate
https://www.benchchem.com/product/b083358
https://www.benchchem.com/product/b083358
https://www.researchgate.net/post/How_to_prepare_lanthanum_nitrate_hexahydrate_from_lanthanum_oxalate
https://www.benchchem.com/product/b083358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

Procedure:

Preparation of Nitric Acid Solution: In a large glass beaker, carefully dilute the required

volume of concentrated nitric acid with deionized water. Safety Note: Always add acid to

water slowly while stirring.

Reaction: Slowly add the stoichiometric amount of Lanthanum(III) oxide powder to the

diluted nitric acid solution while continuously stirring.

Dissolution: Gently heat the mixture to approximately 70-80°C with continuous stirring to

facilitate the complete dissolution of the lanthanum oxide.[2] The solution should become

clear.

Concentration: Once the reaction is complete, continue heating the solution to evaporate

excess water and concentrate the lanthanum nitrate solution. Avoid boiling to prevent

decomposition.

Crystallization: Allow the concentrated solution to cool slowly to room temperature, followed

by further cooling in an ice bath to induce crystallization of Lanthanum(III) nitrate
hexahydrate.

Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold

deionized water to remove any residual acid and soluble impurities.

Drying: Dry the crystals in a desiccator over a suitable drying agent or in a vacuum oven at a

low temperature (below 40°C) to avoid melting and decomposition.[3][4]

Purification by Recrystallization
Recrystallization is a highly effective method for purifying solid compounds by separating the

desired substance from impurities based on differences in solubility.[5]

Solvent Selection: The ideal solvent for recrystallization should dissolve the compound well at

an elevated temperature but poorly at lower temperatures. For Lanthanum(III) nitrate
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hexahydrate, deionized water is a suitable solvent due to its high solubility at warmer

temperatures and reduced solubility upon cooling.

Procedure:

Dissolution: Dissolve the synthesized Lanthanum(III) nitrate hexahydrate crystals in a

minimum amount of hot deionized water.

Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to

remove them.

Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room

temperature. Slow cooling promotes the formation of larger, purer crystals. Further cooling in

an ice bath can maximize the yield.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold deionized water, and dry as described in the synthesis protocol.

Data Presentation
The purity of commercially available Lanthanum(III) nitrate hexahydrate can serve as a

benchmark for laboratory synthesis.

Purity Grade Typical Assay Key Impurity Limits

Analytical Reagent ≥99.0% Varies by manufacturer

High Purity 99.9% - 99.99% Trace metals basis

Ultra-High Purity 99.999%
Trace Rare Earth Analysis:

≤15.0 ppm

Note: The yield of the synthesis and purification process will vary depending on the specific

experimental conditions and techniques used.

Mandatory Visualizations
Experimental Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of high-

purity Lanthanum(III) nitrate hexahydrate.

Synthesis Stage

Purification Stage

Start: Lanthanum Precursor
(La₂O₃ or La₂(CO₃)₃)

Reaction & Dissolution
(Heating & Stirring)

Reactants:
Nitric Acid (HNO₃)
Deionized Water

Concentration
(Evaporation)

Initial Crystallization
(Cooling)

Isolation
(Filtration & Washing) Crude La(NO₃)₃·6H₂O Redissolution

(Hot Deionized Water)
Recrystallization
(Slow Cooling)

Final Isolation
(Filtration & Washing) Drying High-Purity
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Caption: Workflow for Lanthanum(III) nitrate hexahydrate synthesis and purification.

Factors Affecting Purity
This diagram outlines the key factors that can influence the purity of the final Lanthanum(III)
nitrate hexahydrate product.
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Introduces impurities
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Introduces soluble impurities

Stoichiometric Control

Affects unreacted starting material

Reaction Completeness

Prevents precursor contamination

Temperature Control

Avoids side reactions/decomposition

Crystallization Cooling Rate

Influences crystal size and purity

Washing of Crystals

Removes mother liquor impurities

Drying Conditions

Prevents hydration changes
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Caption: Key factors influencing the purity of synthesized Lanthanum(III) nitrate hexahydrate.

Conclusion
The synthesis of high-purity Lanthanum(III) nitrate hexahydrate is readily achievable through

the reaction of lanthanum oxide or carbonate with nitric acid, followed by careful purification via

recrystallization. Meticulous control over stoichiometry, reaction conditions, and the purification

process is essential to minimize impurities and obtain a product suitable for demanding

research, scientific, and pharmaceutical applications. The protocols and information provided in

this guide offer a solid foundation for the successful synthesis of this important lanthanum

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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